1-Methyl-2-(4-methylphenyl)-2-oxoethyl 2-(3-acetylphenyl)-1,3-dioxoisoindoline-5-carboxylate

• Molecular Formula: C27H21NO6
• Molecular Weight: 455.5 g/mol
• IUPAC Name: [1-(4-methylphenyl)-1-oxopropan-2-yl] 2-(3-acetylphenyl)-1,3-dioxoisoindole-5-carboxylate
• InChI: InChI=1S/C27H21NO6/c1-15-7-9-18(10-8-15)24(30)17(3)34-27(33)20-11-12-22-23(14-20)26(32)28(25(22)31)21-6-4-5-19(13-21)16(2)29/h4-14,17H,1-3H3
• InChI Key: IKDCPPIAXHXLTK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(C)OC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)C4=CC=CC(=C4)C(=O)C

Description

1-Methyl-2-(4-methylphenyl)-2-oxoethyl 2-(3-acetylphenyl)-1,3-dioxoisoindoline-5-carboxylate is a chemical compound that has attracted attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MMPI and is a derivative of isoindoline-5-carboxylic acid.

Mechanism of Action

The mechanism of action of MMPI involves its ability to bind to metal ions, particularly copper ions. The binding of MMPI to copper ions leads to a conformational change in the molecule, which results in the emission of fluorescence. This mechanism has been extensively studied and has been shown to be highly selective for copper ions.
Biochemical and Physiological Effects:
MMPI has been shown to have a number of biochemical and physiological effects. In addition to its ability to bind to copper ions, MMPI has also been shown to have antioxidant properties. It has been suggested that MMPI may be able to protect cells from oxidative stress by scavenging free radicals.

Advantages and Limitations for Lab Experiments

MMPI has a number of advantages for use in lab experiments. Its ability to selectively bind to copper ions makes it a valuable tool for the detection of copper ions in biological samples. Additionally, its fluorescent properties make it easy to detect and quantify. However, one limitation of MMPI is its relatively complex synthesis, which may limit its widespread use.

Future Directions

There are a number of future directions for research involving MMPI. One area of interest is the development of new fluorescent probes based on the MMPI structure. These probes could be designed to selectively bind to other metal ions, such as zinc or iron. Additionally, there is potential for the use of MMPI in the development of new antioxidant therapies. Further research is needed to fully understand the biochemical and physiological effects of MMPI and its potential applications in these areas.

Synthesis Methods

The synthesis of MMPI involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of 2-(3-acetylphenyl)-1,3-dioxoisoindoline-5-carboxylic acid by reacting 3-acetylcoumarin with phthalic anhydride in the presence of a catalyst. This intermediate is then reacted with 4-methylbenzyl chloride in the presence of a base to yield the desired MMPI compound.

Scientific Research Applications

MMPI has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a fluorescent probe for the detection of metal ions. MMPI has been shown to selectively bind to copper ions and emit fluorescence, making it a promising tool for the detection of copper ions in biological samples.